1-(Benzo[b]thiophen-5-yl)-2-(2-aminoethoxy)ethanol

• Molecular Formula: C12H15NO2S
• Molecular Weight: 237.32 g/mol
• IUPAC Name: 2-(2-aminoethoxy)-1-(1-benzothiophen-5-yl)ethanol
• InChI: InChI=1S/C12H15NO2S/c13-4-5-15-8-11(14)9-1-2-12-10(7-9)3-6-16-12/h1-3,6-7,11,14H,4-5,8,13H2
• InChI Key: WMWMLBBHFULWPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CS2)C=C1C(COCCN)O

Description

1-(Benzo[b]thiophen-5-yl)-2-(2-aminoethoxy)ethanol is a useful research compound. Its molecular formula is C12H15NO2S and its molecular weight is 237.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10 g of 2-(N-tritylamino)ethanol, 3.7 g of potassium tert-butoxide and 30 ml of dimethyl sulfoxide was heated to 85° C. Thereto was added a solution of 5.8 g of 2-(benzo[b]thiophen-5-yl)oxirane dissolved in 10 ml of dimethyl sulfoxide. The resulting mixture was stirred at the same temperature for 5 minutes. The reaction mixture was added to a mixture of 150 ml of ice water and 100 ml of ethyl acetate. The organic layer was separated. The aqueous layer was extracted with 30 ml of ethyl acetate. The extract was combined with the previously separated organic layer. The combined organic layer was washed with water and a saturated aqueous sodium chloride solution in this order, and dried over anhydrous magnesium sulfate. The solvent was removed by distillation under reduced pressure. To the residue thus obtained were added 70 ml of a 50% aqueous formic acid solution and 30 ml of tetrahydrofuran. The resulting mixture was stirred at 50°-60° C. for 1 hours. The solvent was removed by distillation under reduced pressure. To the residue thus obtained were added 50 ml of ethyl acetate and 30 ml of water. The resulting mixture was adjusted to pH 2 with 6N hydrochloric acid. The aqueous layer was separated. The organic layer was extracted twice each with 10 ml of water. The extracts were combined with the previously separated aqueous layer. To the combined aqueous layer was added 50 ml of methylene chloride and the resulting mixture was adjusted to pH 10.5 with potassium carbonate. The organic layer was separated, washed with water, and dried over anhydrous magnesium sulfate. The solvent was removed by distillation under reduced pressure to obtain 1.2 g of 1-(benzo[b]thiophen-5-yl)-2-(2-aminoethoxy)ethanol (compound No. 356.